Cas no 6625-34-9 (4,7-diphenyl-2,1,3-benzoxadiazole)

4,7-diphenyl-2,1,3-benzoxadiazole structure
6625-34-9 structure
Product Name:4,7-diphenyl-2,1,3-benzoxadiazole
CAS No:6625-34-9
MF:C18H12N2O
MW:272.30068397522
CID:1706669
PubChem ID:243043
Update Time:2025-04-21

4,7-diphenyl-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

    • 4,7-diphenyl-2,1,3-benzoxadiazole
    • NSC52239
    • AC1Q4XMI
    • AC1L6AQ1
    • SureCN4755002
    • CTK5C3845
    • AR-1F8845
    • NSC-52239
    • AG-J-90445
    • NSC52239; AC1Q4XMI; AC1L6AQ1; SureCN4755002; CTK5C3845; AR-1F8845; NSC-52239; AG-J-90445;
    • SCHEMBL4755002
    • 6625-34-9
    • DTXSID50287703
    • Inchi: 1S/C18H12N2O/c1-3-7-13(8-4-1)15-11-12-16(14-9-5-2-6-10-14)18-17(15)19-21-20-18/h1-12H
    • InChI Key: TUXNZILAFVLZFH-UHFFFAOYSA-N
    • SMILES: O1N=C2C(C(=CC=C2C2C=CC=CC=2)C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 272.09500
  • Monoisotopic Mass: 272.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92000
  • LogP: 4.55680
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